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Compound of Interest

Tert-butyl 2-methylaziridine-1-
Compound Name:
carboxylate

Cat. No.: B186199

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of Tert-butyl 2-methylaziridine-1-carboxylate. Adherence to these guidelines is
crucial to ensure the integrity of the compound and the safety of laboratory personnel.

Compound Information

Property Value Source
CAS Number 129319-91-1 [1]
Molecular Formula C8H15N0O2 [2]
Molecular Weight 157.21 g/mol [2]
Physical Form Liquid [1]
Storage Temperature 4°C [1][2]

Safety & Handling

Tert-butyl 2-methylaziridine-1-carboxylate is a flammable liquid and should be handled with

appropriate caution in a well-ventilated area, preferably within a chemical fume hood.[1] As an

aziridine derivative, it is considered a reactive electrophile and potential mutagen.[3] Therefore,
stringent safety measures are necessary to prevent exposure.
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Hazard ldentification

Hazard GHS Classification Precautionary Statement

P210: Keep away from heat,

hot surfaces, sparks, open

Flammability Flammable Liquid (Category 2) o
flames and other ignition
sources. No smoking.[1]
) ) o o P264: Wash skin thoroughly
Skin Corrosion/Irritation Causes skin irritation )
after handling.[1]
P280: Wear protective gloves/
Eye Damage/Irritation Causes serious eye irritation protective clothing/ eye

protection/ face protection.[1]

Personal Protective Equipment (PPE)

A comprehensive list of required personal protective equipment for handling Tert-butyl 2-
methylaziridine-1-carboxylate is provided below.

Equipment Specification

Gloves Nitrile or neoprene, chemically resistant

) Safety glasses with side shields or chemical
Eye Protection
splash goggles

Lab Coat Flame-retardant lab coat

Additional Use in a certified chemical fume hood

Storage Procedures

Proper storage is essential to maintain the stability and purity of Tert-butyl 2-methylaziridine-
1-carboxylate.
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Parameter Recommendation Rationale
Temperature 4°C To minimize degradation.[1][2]
To prevent reaction with
Inert atmosphere (e.g., Argon ) )
Atmosphere ) atmospheric moisture and
or Nitrogen)
oxygen.[4]
] Tightly sealed, amber glass To protect from light and
Container o
bottle prevent contamination.
o To segregate from
) Flammable liquids storage ) ] ]
Location incompatible chemicals and

cabinet

ignition sources.

Chemical Incompatibilities

Store Tert-butyl 2-methylaziridine-1-carboxylate away from the following substances to

prevent hazardous reactions:

Incompatible Substance

Potential Hazard

Strong Acids

Can catalyze rapid, exothermic ring-opening

polymerization. The Boc protecting group is also

acid-sensitive.[4][5]

Strong Oxidizing Agents

May lead to vigorous, exothermic reactions.

Nucleophiles (e.g., strong bases, amines)

Can induce ring-opening of the aziridine.[3]

Experimental Protocols
Protocol for Aliquoting and Transferring the Reagent

This protocol outlines the procedure for safely transferring Tert-butyl 2-methylaziridine-1-

carboxylate from a stock container to a reaction vessel using syringe techniques under an

inert atmosphere.[6][7][8][9]

Materials:
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Schlenk line or glove box with a dry, inert atmosphere (Argon or Nitrogen)
Dried glassware (reaction flask, septa)
Dry, gas-tight syringe with a long, stainless-steel needle (e.g., 20-24 gauge)

Stock bottle of Tert-butyl 2-methylaziridine-1-carboxylate

Procedure:

Preparation:

o Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C for at least 4 hours)
and cooled under a stream of inert gas.[6]

o Assemble the reaction vessel with a rubber septum and purge with inert gas.

o Allow the stock bottle of Tert-butyl 2-methylaziridine-1-carboxylate to equilibrate to
room temperature before opening to prevent moisture condensation.

Inert Gas Purge:

o Flush the syringe and needle with inert gas at least three times to remove any residual air
and moisture.[7]

Transfer:

o

Pierce the septum of the stock bottle with the needle of the purged syringe.

[¢]

Insert a second needle connected to the inert gas line into the septum to create a positive
pressure of inert gas.

[¢]

Slowly draw the desired volume of the liquid into the syringe.

[¢]

Withdraw the syringe from the stock bottle.

Dispensing:

o Immediately insert the needle of the syringe through the septum of the reaction vessel.
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o Slowly dispense the liquid into the reaction vessel.
e Cleaning:

o Immediately quench the syringe and needle by drawing up and expelling a suitable solvent
(e.g., isopropanol), followed by water, in a separate beaker. Dispose of the quenching
solution as hazardous waste.

Workflow for Handling Tert-butyl 2-methylaziridine-1-
carboxylate
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Workflow for Handling Tert-butyl 2-methylaziridine-1-carboxylate
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Caption: A logical workflow for the safe handling of Tert-butyl 2-methylaziridine-1-
carboxylate.
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Caption: Logical relationships for the safe storage of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Tert-butyl 2-
methylaziridine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186199#handling-and-storage-procedures-for-tert-
butyl-2-methylaziridine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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